1-Benzyl-3-hydrazinylpiperidine hydrochloride
Cat. No. B8542012
M. Wt: 241.76 g/mol
InChI Key: QTDFSCDJNUWDQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08426411B2
Procedure details
A solution of tert-butyl 2-(1-benzylpiperidin-3-yl)hydrazinecarboxylate (1.25 g, 4.10 mmol) in aqueous HCl (6 N, 6.83 mL, 41.0 mmol) was stirred at ambient temperature for about 8 h. The solvent was removed under reduced pressure to give crude 1-benzyl-3-hydrazinylpiperidine hydrochloride (1.45 g, 112%) as a white solid which was used without further purification: LC/MS (Table 1, Method b) Rt=0.66 min; MS m/z: 206 (M+H)+.
Name
tert-butyl 2-(1-benzylpiperidin-3-yl)hydrazinecarboxylate
Quantity
1.25 g
Type
reactant
Reaction Step One
Yield
112%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([N:8]1[CH2:13][CH2:12][CH2:11][CH:10]([NH:14][NH:15]C(OC(C)(C)C)=O)[CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[ClH:23]>>[ClH:23].[CH2:1]([N:8]1[CH2:13][CH2:12][CH2:11][CH:10]([NH:14][NH2:15])[CH2:9]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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tert-butyl 2-(1-benzylpiperidin-3-yl)hydrazinecarboxylate
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|
Quantity
|
1.25 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N1CC(CCC1)NNC(=O)OC(C)(C)C
|
|
Name
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|
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Quantity
|
6.83 mL
|
|
Type
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reactant
|
|
Smiles
|
Cl
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The solvent was removed under reduced pressure
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
Cl.C(C1=CC=CC=C1)N1CC(CCC1)NN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.45 g | |
| YIELD: PERCENTYIELD | 112% | |
| YIELD: CALCULATEDPERCENTYIELD | 146.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
